Cas no 131998-54-4 (6,13,20-Trioxa-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.15,8.112,15]tetracosa-5(24),12(23),19(22)-triene-2,9,16-trione,7,14,21-trimethyl-4,11,18-tris(1-methylethyl)-, (1S,4S,7R,8S,11S,14R,15S,18S,21R)-)

• Product Name: 6,13,20-Trioxa-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.15,8.112,15]tetracosa-5(24),12(23),19(22)-triene-2,9,16-trione,7,14,21-trimethyl-4,11,18-tris(1-methylethyl)-, (1S,4S,7R,8S,11S,14R,15S,18S,21R)-
• CAS No: 131998-54-4
• MF: C₂₇H₄₂N₆O₆
• MW: 546.658986568451
• CID: 160383
• PubChem ID: 159587
• Update Time: 2025-04-19

6,13,20-Trioxa-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.15,8.112,15]tetracosa-5(24),12(23),19(22)-triene-2,9,16-trione,7,14,21-trimethyl-4,11,18-tris(1-methylethyl)-, (1S,4S,7R,8S,11S,14R,15S,18S,21R)- Chemical and Physical Properties

Names and Identifiers

• 6,13,20-Trioxa-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.15,8.112,15]tetracosa-5(24),12(23),19(22)-triene-2,9,16-trione,7,14,21-trimethyl-4,11,18-tris(1-methylethyl)-, (1S,4S,7R,8S,11S,14R,15S,18S,21R)-
• 6,13,20-Trioxa-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.15,8.112,15]tetracosa-5(24),12(23),19(22)-triene-2,9,16-trione,7,14,21-trimethyl-4,11,18-tris(1-methylethyl)-, (1S,4S,7R,8S,11S,14R,15S,18S,21R
• 6,13,20-Trioxa-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.15,8.112,15]tetracosa-5(24),12(23),19...
• Westiellamide
• (1S,4S,7R,8S,11S,14R,15S,18S,21R)-7,14,21-trimethyl-4,11,18-tri(propan-2-yl)-6,13,20-trioxa-3,10,17,22,23,24-hexaazatetracyclo[17.2.1.1~5,8~.1~12,15~]tetracosa-5(24),12(23)
• 6,13,20-Trioxa-3,10,17,22,23,24-hexaazatetracyclo(17.2.1.1(5,8).1(12,15))tetracosa-5(24),12(23),19(22)-triene-2,9,16-trione, 7,14,21-trimethyl-4,11,18-tris(1-methylethyl)-, (1S-(1R*,4R*,7S*,8R*,11R*,14S*,15R*,18R*,21S*))-
• Cycloxazoline
• Trisoxazoline
• CHEBI:80068
• Q27149220
• CHEMBL486264
• DTXSID40927489
• 131998-54-4
• (1S,4S,7R,8S,11S,14R,15S,18S,21R)-7,14,21-trimethyl-4,11,18-tri(propan-2-yl)-6,13,20-trioxa-3,10,17,22,23,24-hexazatetracyclo[17.2.1.15,8.112,15]tetracosa-5(24),12(23),19(22)-triene-2,9,16-trione
• SCHEMBL20577415
• Westielamide

• Inchi： 1S/C27H42N6O6/c1-10(2)16-25-31-20(13(7)37-25)23(35)29-18(12(5)6)27-33-21(15(9)39-27)24(36)30-17(11(3)4)26-32-19(14(8)38-26)22(34)28-16/h10-21H,1-9H3,(H,28,34)(H,29,35)(H,30,36)/t13-,14-,15-,16+,17+,18+,19+,20+,21+/m1/s1
• InChI Key： MIDTUAMKJJDHAR-YAWPOEEYSA-N
• SMILES： O1C2[C@H](C(C)C)NC([C@@H]3[C@@H](C)OC([C@H](C(C)C)NC([C@@H]4[C@@H](C)OC([C@H](C(C)C)NC([C@H]([C@H]1C)N=2)=O)=N4)=O)=N3)=O

Computed Properties

• Exact Mass: 546.31686
• Monoisotopic Mass: 546.316583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 3
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152
• XLogP3: 2.8

Experimental Properties

• Density: 1.42
• Boiling Point: 782.3°Cat760mmHg
• Flash Point: 426.9°C
• Refractive Index: 1.65
• PSA: 152.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides